N-(2-methoxybenzyl)-2-naphthalenesulfonamide

• IUPAC Name: N-[(2-methoxyphenyl)methyl]naphthalene-2-sulfonamide
• InChI: InChI=1S/C18H17NO3S/c1-22-18-9-5-4-8-16(18)13-19-23(20,21)17-11-10-14-6-2-3-7-15(14)12-17/h2-12,19H,13H2,1H3
• InChI Key: UYRIMXLEQWQJCQ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1CNS(=O)(=O)C2=CC3=CC=CC=C3C=C2
• Molecular Formula: C18H17NO3S
• Molecular Weight: 327.4 g/mol

Description

N-(2-methoxybenzyl)-2-naphthalenesulfonamide, also known as MNS or NSC 39813, is a chemical compound with potential applications in scientific research. This compound belongs to the class of sulfonamides, which are widely used as antibacterial agents. However, the focus of

Mechanism of Action

The mechanism of action of N-(2-methoxybenzyl)-2-naphthalenesulfonamide involves its binding to hydrophobic cavities of proteins. This binding induces a conformational change in the protein, which can be detected by its fluorescence properties. The binding affinity of this compound to proteins is dependent on the size and shape of the hydrophobic cavity, as well as the polarity of the surrounding environment.
Biochemical and Physiological Effects
This compound has been shown to have minimal toxicity and does not affect the viability of cells at concentrations used in scientific research. However, it is important to note that this compound can interfere with protein function by inducing conformational changes. This effect can be both advantageous and disadvantageous depending on the experimental design.

Advantages and Limitations for Lab Experiments

One of the advantages of using N-(2-methoxybenzyl)-2-naphthalenesulfonamide in lab experiments is its high selectivity for hydrophobic cavities of proteins. This property allows for the detection of conformational changes in specific proteins of interest. Additionally, this compound has a high quantum yield and is photostable, making it suitable for long-term imaging experiments.
One of the limitations of using this compound in lab experiments is its potential to interfere with protein function. This effect can be minimized by using low concentrations of this compound and by validating the results with other techniques. Additionally, this compound has limited solubility in aqueous solutions, which can be overcome by using organic solvents or by modifying the structure of the compound.

Future Directions

For the use of N-(2-methoxybenzyl)-2-naphthalenesulfonamide include the development of biosensors, combination with other techniques, and the development of analogs with improved properties.

Synthesis Methods

The synthesis of N-(2-methoxybenzyl)-2-naphthalenesulfonamide involves the reaction of 2-naphthalenesulfonyl chloride with 2-methoxybenzylamine in the presence of a suitable base. The reaction takes place in an organic solvent such as dichloromethane or chloroform. The resulting product is then purified by column chromatography to obtain pure this compound.

Scientific Research Applications

N-(2-methoxybenzyl)-2-naphthalenesulfonamide has potential applications in scientific research as a fluorescent probe for the detection of protein conformational changes. It has been shown to bind selectively to the hydrophobic cavities of proteins, which can induce a conformational change. This property of this compound can be used to study protein-protein interactions, protein folding, and protein stability. Additionally, this compound can be used as a tool to study the structural dynamics of proteins using techniques such as fluorescence resonance energy transfer (FRET) and fluorescence correlation spectroscopy (FCS).